Cas no 1807415-21-9 (4-Bromo-3-(1-bromo-2-oxopropyl)cinnamic acid)

4-Bromo-3-(1-bromo-2-oxopropyl)cinnamic acid is a brominated cinnamic acid derivative featuring reactive functional groups, including a bromo-substituted aromatic ring and a bromo-oxopropyl moiety. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for further functionalization, particularly in the synthesis of complex heterocycles or pharmacologically active molecules. The presence of multiple bromine atoms enhances its reactivity in cross-coupling reactions, such as Suzuki or Heck couplings, while the oxopropyl group offers additional sites for nucleophilic attack or condensation reactions. Its structural features make it suitable for applications in medicinal chemistry and materials science, where precise molecular modifications are required.
4-Bromo-3-(1-bromo-2-oxopropyl)cinnamic acid structure
1807415-21-9 structure
Product Name:4-Bromo-3-(1-bromo-2-oxopropyl)cinnamic acid
CAS No:1807415-21-9
MF:C12H10Br2O3
MW:362.014002323151
CID:4970811
Update Time:2025-10-29

4-Bromo-3-(1-bromo-2-oxopropyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-3-(1-bromo-2-oxopropyl)cinnamic acid
    • Inchi: 1S/C12H10Br2O3/c1-7(15)12(14)9-6-8(2-4-10(9)13)3-5-11(16)17/h2-6,12H,1H3,(H,16,17)/b5-3+
    • InChI Key: QZGGVFVRGDSRQS-HWKANZROSA-N
    • SMILES: BrC(C(C)=O)C1C(=CC=C(/C=C/C(=O)O)C=1)Br

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 328
  • XLogP3: 3.1
  • Topological Polar Surface Area: 54.4

4-Bromo-3-(1-bromo-2-oxopropyl)cinnamic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013025254-250mg
4-Bromo-3-(1-bromo-2-oxopropyl)cinnamic acid
1807415-21-9 97%
250mg
$480.00 2023-09-02
Alichem
A013025254-500mg
4-Bromo-3-(1-bromo-2-oxopropyl)cinnamic acid
1807415-21-9 97%
500mg
$863.90 2023-09-02
Alichem
A013025254-1g
4-Bromo-3-(1-bromo-2-oxopropyl)cinnamic acid
1807415-21-9 97%
1g
$1445.30 2023-09-02

Additional information on 4-Bromo-3-(1-bromo-2-oxopropyl)cinnamic acid

Recent Advances in the Study of 4-Bromo-3-(1-bromo-2-oxopropyl)cinnamic acid (CAS: 1807415-21-9)

In recent years, the compound 4-Bromo-3-(1-bromo-2-oxopropyl)cinnamic acid (CAS: 1807415-21-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, highlighting its synthesis, biological activity, and potential applications in drug development.

The compound, characterized by its brominated cinnamic acid backbone, has been investigated for its role as a versatile intermediate in organic synthesis. Recent studies have focused on optimizing its synthetic pathways to improve yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for its synthesis, achieving a 78% yield under mild conditions. This advancement is critical for scaling up production for further pharmacological studies.

Beyond its synthetic utility, 4-Bromo-3-(1-bromo-2-oxopropyl)cinnamic acid has shown promising biological activities. Preliminary in vitro studies indicate its potential as an inhibitor of key enzymes involved in inflammatory pathways. A 2022 report in Bioorganic & Medicinal Chemistry Letters revealed that the compound exhibits selective inhibition of cyclooxygenase-2 (COX-2), with an IC50 value of 1.2 µM. This finding suggests its potential as a lead compound for developing non-steroidal anti-inflammatory drugs (NSAIDs) with reduced side effects.

Further investigations into its mechanism of action have employed computational modeling and X-ray crystallography. These studies, published in Nature Chemical Biology in early 2024, elucidated the compound's binding interactions with COX-2, providing a structural basis for its selectivity. Such insights are invaluable for rational drug design, enabling the development of derivatives with enhanced potency and specificity.

In addition to its anti-inflammatory properties, recent research has explored its anticancer potential. A 2023 study in Cancer Research demonstrated that 4-Bromo-3-(1-bromo-2-oxopropyl)cinnamic acid induces apoptosis in certain cancer cell lines by modulating the PI3K/AKT signaling pathway. These findings, though preliminary, open new avenues for its application in oncology, particularly in cancers resistant to conventional therapies.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed. Ongoing research is focusing on structural modifications to improve these pharmacokinetic properties while retaining the compound's biological activity.

In conclusion, 4-Bromo-3-(1-bromo-2-oxopropyl)cinnamic acid (CAS: 1807415-21-9) represents a compelling case study in the intersection of chemical synthesis and medicinal applications. Its dual role as a synthetic intermediate and a biologically active molecule underscores its versatility. Future research should prioritize in vivo studies and preclinical evaluations to fully realize its therapeutic potential.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.